molecular formula C14H10O B1316883 1-Ethynyl-4-phenoxybenzene CAS No. 4200-06-0

1-Ethynyl-4-phenoxybenzene

Cat. No. B1316883
CAS RN: 4200-06-0
M. Wt: 194.23 g/mol
InChI Key: LKMNQDOAPYPSNH-UHFFFAOYSA-N
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Description

1-Ethynyl-4-phenoxybenzene is a chemical compound with the empirical formula C14H10O . Its linear formula is C6H5OC6H4C≡CH . The molecular weight of this compound is 194.23 .


Molecular Structure Analysis

The molecular structure of 1-Ethynyl-4-phenoxybenzene is represented by the linear formula C6H5OC6H4C≡CH . This indicates that the molecule consists of a phenyl group (C6H5) attached to an ethynyl group (C≡CH) via a phenoxy group (OC6H4) .


Chemical Reactions Analysis

1-Ethynyl-4-phenoxybenzene can be used for Sonogashira coupling reactions . These reactions are a type of cross-coupling reaction used to synthesize conjugated enynes .


Physical And Chemical Properties Analysis

1-Ethynyl-4-phenoxybenzene has a boiling point of 90-95 °C at 0.4 mmHg . It has a density of 1.074 g/mL at 25 °C . The refractive index of this compound is 1.6060 (lit.) .

Scientific Research Applications

Synthesis of 1-Vinyl-4-phenoxybenzene

1-Ethynyl-4-phenoxybenzene: is utilized in the synthesis of 1-vinyl-4-phenoxybenzene . This process is significant in the field of organic chemistry where the vinyl group plays a crucial role in creating polymers through polymerization reactions.

Enzyme Kinetics and Protein-Ligand Interactions

The compound serves as a valuable tool in biochemistry for studying enzyme kinetics and protein-ligand interactions . Its unique structure allows it to bind with specific proteins, aiding in the understanding of biochemical pathways.

Cell-Signaling Pathways

In cellular biology, 1-Ethynyl-4-phenoxybenzene is used to investigate cell-signaling pathways . It can act as a modulator for certain receptors, providing insights into the communication processes within and between cells.

Photoluminescent Materials

This compound is involved in the synthesis of photoluminescent materials . These materials have applications in creating advanced display technologies and in the development of new lighting systems.

Safety And Hazards

1-Ethynyl-4-phenoxybenzene is classified as a skin sensitizer and can cause serious eye damage . It may also cause long-lasting harmful effects to aquatic life . Precautionary measures include avoiding release to the environment and wearing protective gloves, eye protection, and face protection .

properties

IUPAC Name

1-ethynyl-4-phenoxybenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10O/c1-2-12-8-10-14(11-9-12)15-13-6-4-3-5-7-13/h1,3-11H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LKMNQDOAPYPSNH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CC1=CC=C(C=C1)OC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40509865
Record name 1-Ethynyl-4-phenoxybenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40509865
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

194.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Ethynyl-4-phenoxybenzene

CAS RN

4200-06-0
Record name 1-Ethynyl-4-phenoxybenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40509865
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-Ethynyl-4-phenoxybenzene
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What are the key spectral characteristics of poly(1-ethynyl-4-phenoxybenzene) and what do they indicate about its structure?

A1: Poly(1-ethynyl-4-phenoxybenzene) exhibits several key spectral characteristics:

  • UV-Vis Absorption: A maximum absorption peak at 352 nm [] suggests the presence of a conjugated polymer backbone. This absorption arises from electronic transitions within the extended π-system.
  • Photoluminescence: A maximum emission peak at 453 nm (corresponding to 2.74 eV) [] provides insights into the energy difference between the excited state and ground state of the polymer.
  • Band Gap: Calculated to be 3.02 eV [], this value signifies the energy required to excite an electron from the valence band to the conduction band, influencing the polymer's electrical and optical properties.

Q2: How does the structure of poly(1-ethynyl-4-phenoxybenzene) influence its thermal stability?

A2: The bulky 4-phenoxyphenyl side groups in poly(1-ethynyl-4-phenoxybenzene) play a crucial role in enhancing its thermal stability []. This improvement, compared to polyacetylenes with smaller substituents like polyphenylacetylene, can be attributed to:

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